Cas no 1889912-48-4 (1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylic acid)

1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylic acid structure
1889912-48-4 structure
Product Name:1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylic acid
CAS No:1889912-48-4
MF:C8H11FN2O2
MW:186.183545351028
CID:6960183
PubChem ID:115017037
Update Time:2025-08-13

1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylic acid
    • Inchi: 1S/C8H11FN2O2/c1-8(2,3)11-6(9)5(4-10-11)7(12)13/h4H,1-3H3,(H,12,13)
    • InChI Key: IZEGMESYBCAIQS-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)O)C=NN1C(C)(C)C

Computed Properties

  • Exact Mass: 186.08045576Da
  • Monoisotopic Mass: 186.08045576Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.1Ų
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